Cas no 2418678-97-2 (N-2-(aminomethyl)cyclohexyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride)

• Product Name: N-2-(aminomethyl)cyclohexyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride
• CAS No: 2418678-97-2
• MF: C₁₇H₂₉ClN₄O
• MW: 340.891362905502
• MDL: MFCD32679821
• CID: 5678024
• PubChem ID: 154577940
• Update Time: 2025-06-10

N-2-(aminomethyl)cyclohexyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418678-97-2
• N-[2-(aminomethyl)cyclohexyl]-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride
• N-[2-(Aminomethyl)cyclohexyl]-1-cyclohexylpyrazole-3-carboxamide;hydrochloride
• EN300-26676513
• N-2-(aminomethyl)cyclohexyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride

• MDL： MFCD32679821
• Inchi： 1S/C17H28N4O.ClH/c18-12-13-6-4-5-9-15(13)19-17(22)16-10-11-21(20-16)14-7-2-1-3-8-14;/h10-11,13-15H,1-9,12,18H2,(H,19,22);1H
• InChI Key： KQMZLEGLLWOFHN-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CN(C2CCCCC2)N=1)NC1CCCCC1CN

Computed Properties

• Exact Mass: 340.2029893g/mol
• Monoisotopic Mass: 340.2029893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9Ų

Additional information on N-2-(aminomethyl)cyclohexyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride

Introduction to N-2-(aminomethyl)cyclohexyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride (CAS No. 2418678-97-2)

N-2-(aminomethyl)cyclohexyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2418678-97-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its dual cyclohexyl substituents and an amine-methyl linkage, contribute to its unique chemical and pharmacological properties.

The pyrazole core is a heterocyclic aromatic ring system that has been extensively studied for its role in drug design. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The presence of the cyclohexyl groups in N-2-(aminomethyl)cyclohexyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride introduces steric and electronic modifications that can influence the compound's binding affinity to biological targets. These modifications are critical in optimizing drug-like properties such as solubility, metabolic stability, and cell membrane permeability.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation in pharmaceutical products. This solubility advantage is particularly important for drug delivery systems that require aqueous-based formulations, such as oral suspensions or injectable solutions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-2-(aminomethyl)cyclohexyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride with various biological targets. Studies suggest that the amine-methyl group may interact with nucleophilic sites on enzymes or receptors, while the pyrazole ring can engage in hydrogen bonding and π-stacking interactions. These insights have guided the development of novel derivatives with enhanced pharmacological profiles.

In the context of drug discovery, N-2-(aminomethyl)cyclohexyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride has been investigated for its potential as an intermediate in synthesizing more complex molecules. Its structural framework provides a versatile scaffold for further functionalization, allowing chemists to explore new chemical spaces and identify compounds with improved efficacy and reduced toxicity.

One of the most promising areas of research involving this compound is its application in oncology. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The cyclohexyl groups in N-2-(aminomethyl)cyclohexyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride may enhance binding affinity to these targets by optimizing steric complementarity. Preclinical studies have begun to explore its effects on tumor growth and metastasis, with early results indicating potential as a lead compound for further development.

The compound's interaction with biological systems also raises interesting questions about its mechanism of action. The amine-methyl group could serve as a proton acceptor or participate in metal coordination, which might be relevant for targeting metal-dependent enzymes or receptors. Additionally, the presence of two cyclohexyl substituents suggests possible conformational flexibility, which could influence how the molecule interacts with biological membranes or proteins.

From a synthetic chemistry perspective, N-2-(aminomethyl)cyclohexyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride represents an excellent example of how structural modifications can fine-tune pharmacological properties. The synthesis of this compound involves multi-step organic transformations, including cyclization reactions to form the pyrazole ring and nucleophilic substitutions to introduce the cyclohexyl groups. These synthetic strategies are not only valuable for producing this specific compound but also provide insights into methodologies that can be applied to other heterocyclic systems.

The development of new pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. N-2-(aminomethyl)cyclohexyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride exemplifies this principle by demonstrating how subtle changes in chemical structure can lead to significant differences in pharmacological behavior. As research continues to uncover new biological targets and mechanisms, compounds like this one will remain at the forefront of drug discovery efforts.

Future directions for research on N-2-(aminomethyl)cyclohexyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride include exploring its potential as a prodrug or investigating its interactions with complex biological pathways. The compound's versatility as a scaffold allows for further derivatization to optimize pharmacokinetic properties such as bioavailability and half-life. Additionally, studies could focus on identifying off-target effects or toxicological concerns to ensure safe clinical translation.

In conclusion, N-2-(aminomethyl)cyclohexyl-1-cyclohexyl-1H-pyrazole-3-carboxamide hydrochloride (CAS No. 2418678-97-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further investigation in oncology and other therapeutic areas. As research advances, this molecule will likely play a crucial role in developing next-generation drugs that address unmet medical needs.